![molecular formula C12H17N3O2 B6149126 tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate CAS No. 1174020-37-1](/img/no-structure.png)
tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate
Overview
Description
Tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate (TBAP) is an organic compound with a molecular formula of C13H19N3O2. It is a white crystalline solid that is soluble in water and other polar solvents. TBAP is a versatile compound that has a wide range of applications in the laboratory and in scientific research. TBAP has been used in a variety of fields, including organic chemistry, medicinal chemistry, and biochemistry.
Mechanism of Action
Tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate is a versatile compound that can be used in a variety of biochemical assays. It can be used to detect the presence of enzymes, proteins, and other biomolecules. tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate can also be used to measure the activity of enzymes and other biomolecules, or to monitor the progress of biochemical reactions. tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate can also be used to detect the presence of small molecules, such as hormones, drugs, and other compounds.
Biochemical and Physiological Effects
tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate has been used in a variety of biochemical and physiological assays. In biochemical assays, tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate has been used to detect the presence of enzymes, proteins, and other biomolecules. In physiological assays, tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate has been used to measure the activity of enzymes and other biomolecules, or to monitor the progress of biochemical reactions. tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate has also been used to detect the presence of small molecules, such as hormones, drugs, and other compounds.
Advantages and Limitations for Lab Experiments
Tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate has a number of advantages for use in laboratory experiments. It is a versatile compound that can be used in a variety of biochemical and physiological assays. tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate is also relatively inexpensive and easy to obtain. Additionally, tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate is soluble in water and other polar solvents, making it easy to work with in the laboratory.
However, tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate also has some limitations. It is a relatively unstable compound, and can easily decompose in the presence of light or heat. Additionally, tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate is a relatively weak ligand, and is not suitable for use in assays that require a strong binding partner.
Future Directions
There are a number of potential future directions for research on tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate. One potential direction is to explore the use of tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate in the synthesis of new compounds with potential pharmaceutical applications. Additionally, tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate could be used to develop new assays for the detection of small molecules, such as hormones, drugs, and other compounds. Additionally, tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate could be used to develop new assays for the detection of proteins and other biomolecules. Finally, tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate could be used to develop new assays for the detection of enzymes and other biomolecules, or to monitor the progress of biochemical reactions.
Synthesis Methods
Tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate can be synthesized by a variety of methods. One common method of synthesis is the reaction of tert-butyl bromide and 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylic acid in the presence of a base such as sodium hydroxide. This reaction yields the desired product in high yield. Additionally, tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate can be synthesized through the reaction of tert-butyl bromide and 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylic acid in the presence of a base such as sodium hydroxide.
Scientific Research Applications
Tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate has been used in a variety of scientific research applications, including organic chemistry, medicinal chemistry, and biochemistry. In organic chemistry, tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate has been used as a reagent for the synthesis of a variety of compounds. In medicinal chemistry, tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate has been used as a ligand for the synthesis of a variety of compounds with potential pharmaceutical applications. In biochemistry, tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate has been used in a variety of biochemical assays.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate involves the reaction of tert-butyl 2-amino-3-cyanopyridine-4-carboxylate with 1,3-cyclohexanedione in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl 2-amino-3-cyanopyridine-4-carboxylate", "1,3-cyclohexanedione", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve tert-butyl 2-amino-3-cyanopyridine-4-carboxylate and 1,3-cyclohexanedione in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid to obtain the crude product.", "Step 4: Purify the crude product by column chromatography using a suitable solvent system (e.g. ethyl acetate/hexanes) to obtain tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate as a white solid." ] } | |
CAS RN |
1174020-37-1 |
Product Name |
tert-butyl 2-amino-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate |
Molecular Formula |
C12H17N3O2 |
Molecular Weight |
235.3 |
Purity |
95 |
Origin of Product |
United States |
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